Cas no 102206-73-5 (Pyridine,3-[(propylthio)methyl]-)

• Product Name: Pyridine,3-[(propylthio)methyl]-
• CAS No: 102206-73-5
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 176466
• PubChem ID: 3025112
• Update Time: 2025-04-19

Pyridine,3-[(propylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[(propylthio)methyl]-
• 3-(propylsulfanylmethyl)pyridine
• 102206-73-5
• DTXSID00144751
• 3-((Propylthio)methyl)pyridine
• Pyridine, 3-((propylthio)methyl)-
• BRN 0116494

• Inchi： 1S/C9H13NS/c1-2-6-11-8-9-4-3-5-10-7-9/h3-5,7H,2,6,8H2,1H3
• InChI Key： MISHQSUTHCCEIA-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)CCC

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives